Cas no 227473-82-7 ((3-((tert-Butoxycarbonyl)amino)pyridin-4-yl)boronic acid)

• Product Name: (3-((tert-Butoxycarbonyl)amino)pyridin-4-yl)boronic acid
• CAS No: 227473-82-7
• MF: C₁₀H₁₅BN₂O₄
• MW: 238.048102617264
• MDL: MFCD06795897
• CID: 1035416
• PubChem ID: 15366412
• Update Time: 2025-05-19

(3-((tert-Butoxycarbonyl)amino)pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-((tert-Butoxycarbonyl)amino)pyridin-4-yl)boronic acid
• (3-((tert-Butoxycarbonyl)amino)-pyridin-4-yl)boronic acid
• 3-(tert-butoxycarbonylamino)pyridin-4-ylboronic acid
• Boc-3-Aminopyridine-4-boronic acid
• [3-[(2-methylpropan-2-yl)oxycarbonylamino]pyridin-4-yl]boronic acid
• AKOS015950180
• FD10177
• 3-(tert-butoxycarbonylamino)pyridin-4-ylboronicacid
• (3-((tert-Butoxycarbonyl)amino)pyridin-4-yl)boronicacid
• PS-12966
• (3-{[(tert-butoxy)carbonyl]amino}pyridin-4-yl)boronic acid
• MFCD06795897
• SCHEMBL1233798
• CS-0449809
• MRDJGFRQZHXGDI-UHFFFAOYSA-N
• [3-(tert-butoxycarbonylamino)-4-pyridyl]boronic acid
• 3-[(tert-butoxycarbonyl)amino]pyridin-4-ylboronic acid
• 227473-82-7
• DTXSID10572046
• AB29281
• {3-[(tert-Butoxycarbonyl)amino]pyridin-4-yl}boronic acid
• 3-TERT-BUTOXYCARBONYLAMINO-PYRIDIN-4-YL-BORONIC ACID
• EN300-1693981

• MDL： MFCD06795897
• Inchi： 1S/C10H15BN2O4/c1-10(2,3)17-9(14)13-8-6-12-5-4-7(8)11(15)16/h4-6,15-16H,1-3H3,(H,13,14)
• InChI Key： MRDJGFRQZHXGDI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC=CC=1B(O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.11200
• Monoisotopic Mass: 238.1124871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.68000
• LogP: 0.18140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (3-((tert-Butoxycarbonyl)amino)pyridin-4-yl)boronic acid

Research Briefing on (3-((tert-Butoxycarbonyl)amino)pyridin-4-yl)boronic acid (CAS: 227473-82-7) in Chemical Biology and Pharmaceutical Applications

The compound (3-((tert-Butoxycarbonyl)amino)pyridin-4-yl)boronic acid (CAS: 227473-82-7) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This boronic acid derivative serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). Its unique structural features, including the tert-butoxycarbonyl (Boc) protected amino group and the boronic acid moiety, enable it to participate in diverse chemical reactions, such as Suzuki-Miyaura cross-coupling, which is pivotal for constructing complex heterocyclic scaffolds.

Recent studies have highlighted the role of (3-((tert-Butoxycarbonyl)amino)pyridin-4-yl)boronic acid in the design of novel therapeutic agents. For instance, researchers have utilized this compound to develop selective inhibitors of tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The boronic acid group facilitates reversible covalent binding with target proteins, enhancing both potency and selectivity. Additionally, its incorporation into PROTACs has enabled the targeted degradation of disease-relevant proteins, offering a promising strategy for tackling undruggable targets.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of (3-((tert-Butoxycarbonyl)amino)pyridin-4-yl)boronic acid-derived inhibitors in suppressing aberrant kinase activity in non-small cell lung cancer (NSCLC) models. The compound's ability to form stable interactions with the ATP-binding pocket of kinases was corroborated by X-ray crystallography, providing a structural basis for further optimization. Another breakthrough, reported in ACS Chemical Biology, showcased its utility in constructing bifunctional molecules for targeted protein degradation, achieving nanomolar potency against oncogenic targets.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of boronic acid-containing compounds. Issues such as metabolic instability and off-target effects necessitate careful structural modifications. Recent efforts have focused on prodrug strategies and formulation technologies to improve bioavailability and reduce toxicity. For example, a 2024 preprint in ChemRxiv described a prodrug variant of (3-((tert-Butoxycarbonyl)amino)pyridin-4-yl)boronic acid that exhibited enhanced plasma stability and tumor penetration in preclinical models.

Looking ahead, the integration of (3-((tert-Butoxycarbonyl)amino)pyridin-4-yl)boronic acid into fragment-based drug discovery (FBDD) and DNA-encoded library (DEL) screening platforms holds immense potential. Its compatibility with click chemistry and other bioorthogonal reactions further expands its utility in chemical biology. As the field progresses, interdisciplinary collaborations will be essential to unlock the full therapeutic potential of this versatile building block.